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Compound of Interest

Compound Name: 5-Bromo-2-ethylaniline

Cat. No.: B1292103 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 5-Bromo-2-ethylaniline

This guide provides a comprehensive overview of the physical, chemical, and safety

characteristics of 5-Bromo-2-ethylaniline (CAS: 14922-91-9), a key halogenated aniline

derivative. Designed for researchers, medicinal chemists, and process development scientists,

this document synthesizes critical data with practical insights to support its effective use in

advanced chemical synthesis.

Core Identification and Structural Elucidation
5-Bromo-2-ethylaniline is an aromatic amine whose structure is characterized by an aniline

core substituted with an ethyl group at the 2-position and a bromine atom at the 5-position.[1]

This specific arrangement of an electron-donating group (ethyl) and an electron-withdrawing,

yet sterically significant, halogen (bromine) imparts a unique reactivity profile, making it a

valuable intermediate in the synthesis of complex organic molecules, particularly within the

pharmaceutical and agrochemical industries.[2][3]

The first step in utilizing any chemical intermediate is unequivocal identification. The structure

below is the definitive representation of 5-Bromo-2-ethylaniline.

Caption: 2D Chemical Structure of 5-Bromo-2-ethylaniline.
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Physicochemical Properties: A Comparative
Summary
For ease of reference and comparison, the core physical and chemical properties of 5-Bromo-
2-ethylaniline are summarized in the table below. These values are critical for designing

reaction conditions, purification strategies, and safe handling procedures.

Property Value Source(s)

CAS Number 14922-91-9 [4][5][6][7]

Molecular Formula C₈H₁₀BrN [1][4][5][6]

Molecular Weight 200.08 g/mol [1][4][6][7]

Appearance Light yellow liquid [8]

Purity Typically ≥97% [4][7]

Storage Temperature
2-8°C recommended for long-

term storage
[9]

InChI Key
LSDOCARYQOKKKP-

UHFFFAOYSA-N
[1][9]

SMILES CCC1=C(C=C(C=C1)Br)N [1][6]

In-Depth Analytical Characterization
The identity and purity of 5-Bromo-2-ethylaniline must be confirmed using standard analytical

techniques before its use in any synthesis. Spectroscopic data provides an unassailable

fingerprint of the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

For 5-Bromo-2-ethylaniline, both ¹H NMR and ¹³C NMR spectra provide characteristic signals

that confirm the arrangement of protons and carbon atoms. While specific spectral data is

available from suppliers, the expected regions for proton signals would include aromatic
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protons, the ethyl group's methylene (-CH₂) and methyl (-CH₃) protons, and the amine (-NH₂)

protons.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern. The

presence of bromine is readily identified by a characteristic isotopic pattern (¹⁹Br and ⁸¹Br in

~1:1 ratio), resulting in two molecular ion peaks (M and M+2) of nearly equal intensity. This

provides definitive evidence of a monobrominated compound.

Workflow for Physicochemical Characterization
The logical flow for confirming the identity and purity of an incoming sample of an intermediate

like 5-Bromo-2-ethylaniline is crucial for quality control in a research and development setting.
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Analytical Testing
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Documentation Complete

Click to download full resolution via product page

Caption: Standard workflow for the quality control and characterization of chemical

intermediates.

Safety, Handling, and Storage
As with all aniline derivatives, particularly halogenated ones, 5-Bromo-2-ethylaniline must be

handled with appropriate caution. The compound is classified as harmful and an irritant.
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Hazard Identification
Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[10]

Skin Irritation: Causes skin irritation.[10]

Eye Irritation: Causes serious eye irritation.[10]

Respiratory Irritation: May cause respiratory irritation.[10]

Recommended Handling Protocol
A self-validating system of protocols ensures operator safety and experimental integrity.

Engineering Controls: All handling of 5-Bromo-2-ethylaniline, including weighing and

transfers, must be conducted within a certified chemical fume hood to prevent inhalation of

vapors.[11]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.[12]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Change gloves

immediately if contamination occurs.[13]

Body Protection: A lab coat and, if handling larger quantities, a chemical-resistant apron

should be worn.[13]

Emergency Procedures: Ensure that an eyewash station and safety shower are immediately

accessible and have been recently tested.[11] In case of exposure, rinse the affected area

with copious amounts of water and seek immediate medical attention.[14]

Spill Management: In the event of a spill, evacuate the area. Use an inert absorbent material

to contain the spill. Do not allow the material to enter drains.[13]

Storage and Stability
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[13][14]

Long-term storage at 2-8°C is recommended.[9]
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Incompatibilities: Keep away from strong oxidizing agents and acids.[11]

Atmosphere: For optimal stability and to prevent degradation, it is advisable to store the

compound under an inert atmosphere (e.g., nitrogen or argon).

Applications in Synthesis
5-Bromo-2-ethylaniline is not typically an end-product but rather a versatile building block. Its

functional groups—the amine and the bromo-substituted aromatic ring—are reactive sites for a

variety of chemical transformations. It serves as a key precursor in the synthesis of more

complex molecules, finding utility in:

Pharmaceuticals: As a crucial intermediate for active pharmaceutical ingredients (APIs).

Halogenated anilines are common starting materials in the development of oncology and

anti-inflammatory agents.[2][3]

Agrochemicals: Used in the synthesis of novel pesticides and herbicides.[2]

Material Science: Employed in the creation of specialty organic compounds and polymers.

[15]

The strategic placement of the bromo and ethyl groups allows for regioselective reactions,

providing chemists with precise control over the construction of the target molecular

architecture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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